N~1~-(5-chloro-2-methoxyphenyl)-N~2~-(3-chloro-4-methylphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(3-chloro-4-methyl-N-(4-methylphenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C23H22Cl2N2O4S/c1-15-4-9-19(10-5-15)32(29,30)27(18-8-6-16(2)20(25)13-18)14-23(28)26-21-12-17(24)7-11-22(21)31-3/h4-13H,14H2,1-3H3,(H,26,28)
• InChI Key: SSOLCYIMXBHIJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=C(C=CC(=C2)Cl)OC)C3=CC(=C(C=C3)C)Cl
• Molecular Formula: C23H22Cl2N2O4S
• Molecular Weight: 493.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the chloro groups might be introduced via electrophilic aromatic substitution, the methoxy group via Williamson ether synthesis, the sulfonyl group via a sulfonation reaction, and the amide group via a reaction with an amine.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques such as NMR, IR, and mass spectrometry. These techniques can provide information about the types of atoms in the compound, their connectivity, and the presence of functional groups.

Chemical Reactions Analysis

The compound’s reactivity can be predicted based on its functional groups. For example, the chloro groups might undergo nucleophilic aromatic substitution, the methoxy group might participate in ether cleavage reactions, the sulfonyl group might undergo reduction or elimination reactions, and the amide group might participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound such as its melting point, boiling point, solubility, and stability can be predicted based on its structure and functional groups.

Mechanism of Action

If this compound is a drug or biologically active molecule, its mechanism of action would depend on its structure and the biological target it interacts with. This could involve binding to a specific protein, inhibiting an enzyme, or interacting with DNA or RNA.

Safety and Hazards

The safety and hazards associated with the compound would depend on its reactivity and biological activity. For example, the chloro groups might make the compound toxic or environmentally hazardous.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and properties in more detail, investigating its biological activity, or exploring its potential applications in areas such as medicine or materials science.